Cas no 171507-31-6 (Benzenemethanamine, alpha-phenyl-, 3-methylbenzoate)

• Product Name: Benzenemethanamine, alpha-phenyl-, 3-methylbenzoate
• CAS No: 171507-31-6
• MF: C₂₁H₂₁NO₂
• MW: 319.396945714951
• CID: 905500
• Update Time: 2023-08-02

Benzenemethanamine, alpha-phenyl-, 3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• diphenylmethanamine, 3-methylbenzoic acid
• 3-methylbenzoic acid - 1,1-diphenylmethanamine (1:1)
• alpha-Phenylbenzenemethanamine 3-methylbenzoate
• Benzenemethanamine, alpha-phenyl-, 3-methylbenzoate

• Inchi： 1S/C13H13N.C8H8O2/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12;1-6-3-2-4-7(5-6)8(9)10/h1-10,13H,14H2;2-5H,1H3,(H,9,10)
• InChI Key： CBXLOEQJISFWLQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(C)=C1)=O.NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 268
• Topological Polar Surface Area: 63.3